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Compound of Interest

Compound Name:
4-Iodo-1,3-thiazole-5-carboxylic

acid

Cat. No.: B13461018

Get Quote

Executive Summary & Chemical Profile
4-Iodo-1,3-thiazole-5-carboxylic acid is a halogenated heterocyclic organic acid commonly

used as a scaffold in medicinal chemistry.[1][2] Its disposal requires strict adherence to

protocols governing halogenated organic waste.[3] Unlike non-halogenated organic acids, the

presence of the iodine atom mandates high-temperature incineration to prevent the formation

of persistent organic pollutants (POPs) or toxic byproducts during waste treatment.

This guide provides a self-validating workflow for the safe containment, labeling, and disposal

of this compound, ensuring compliance with EPA (RCRA) standards and Good Laboratory

Practice (GLP).

Chemical & Hazardous Properties
Understanding the physicochemical properties is the first step in a self-validating disposal

system.
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Property Data / Classification Operational Implication

CAS Number 1042657-30-4
Unique identifier for waste

manifesting.

Physical State
Solid (typically off-white

powder)

Dust control measures

required during transfer.

Acidity (pKa) ~3.0 - 4.0 (Estimated)

Corrosive to mucous

membranes; incompatible with

strong bases and oxidizers.

Halogen Content Iodine (I)

CRITICAL: Must be

segregated into "Halogenated

Waste" streams.[3]

GHS Hazards
H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp.[4] Irrit.)

Standard PPE (Nitrile gloves,

goggles, fume hood) is

mandatory.

Waste Segregation & Compatibility Logic
The most common failure point in chemical disposal is improper segregation. 4-Iodo-1,3-
thiazole-5-carboxylic acid presents a dual challenge: it is both an acid and a halogenated

organic.

The Segregation Hierarchy
Primary Classification:Halogenated Organic. The presence of iodine overrides its

classification as a simple organic acid. It must not be bulked with non-halogenated solvents

(e.g., acetone, ethanol) as this significantly increases disposal costs and complicates

incineration.

Secondary Classification:Acidic Solid/Liquid. While it is an acid, it should generally not be

mixed with aqueous inorganic acid waste (like HCl or H2SO4) because the organic

component can precipitate or react unpredictably.

Incompatibility Matrix
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DO NOT MIX WITH:

Strong Oxidizers (e.g., Nitric acid, Peroxides): Risk of exothermic decomposition and

iodine vapor release.

Strong Bases (e.g., Sodium Hydroxide): Will form the carboxylate salt. While this

solubilizes the compound, it does not remove the halogenated hazard status.

Non-Halogenated Solvents: Contaminates the cheaper waste stream, forcing the entire

volume to be treated as halogenated.

Operational Disposal Protocols
Scenario A: Disposal of Solid Waste (Pure Compound)
Applicability: Expired shelf-life reagents, excess weighing scraps.

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or amber glass

jar. Avoid metal containers due to potential acid corrosion.

Labeling: Affix a hazardous waste tag immediately.

Constituents: "4-Iodo-1,3-thiazole-5-carboxylic acid, solid."

Hazard Checkbox: Select "Toxic" and "Irritant."

Transfer:

Perform all transfers inside a chemical fume hood to capture dust.

Use a disposable spatula.

Sealing: Ensure the lid is screw-tight. Wipe the exterior with a dry tissue to remove dust

residues.

Storage: Place in the Solid Halogenated Waste satellite accumulation area.
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Scenario B: Disposal of Liquid Waste (Reaction
Mixtures/Mother Liquors)
Applicability: HPLC effluents, reaction filtrates containing the compound.

Characterization: Determine the solvent composition.

If solvent is halogenated (e.g., DCM, Chloroform): Pour directly into the Halogenated

Organic Solvents carboy.

If solvent is non-halogenated (e.g., Methanol, Ethyl Acetate): The mixture must now be

classified as Halogenated Waste due to the presence of the solute.

pH Check: If the solution is highly acidic (pH < 2), neutralize to pH 5–9 using a dilute Sodium

Bicarbonate solution before adding to the waste carboy. This prevents gas

generation/pressurization in the waste container.

Caution: Add bicarbonate slowly to avoid foaming.

Bulking: Pour into the Halogenated Organic Waste container using a funnel.

Log Entry: Record the volume and estimated concentration of the iodothiazole on the waste

container's log sheet.

Scenario C: Spill Response Protocol
Applicability: Benchtop spills of solid powder.

Secure Area: Alert nearby personnel. Don PPE (Safety glasses, double nitrile gloves, lab

coat).

Containment: Cover the spill with a damp paper towel to prevent dust dispersion.

Cleanup:

Scoop up the material using a dustpan or stiff card.
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Wipe the area with a saturated sodium bicarbonate solution (to neutralize any acidic

residue).

Follow with a water rinse and a final acetone wipe.

Disposal: Place all contaminated wipes, gloves, and scoop materials into a clear plastic bag,

seal it, and dispose of it as Solid Hazardous Waste.

Visual Workflow: Waste Stream Decision Tree
The following diagram illustrates the logic flow for determining the correct disposal path,

ensuring no cross-contamination of waste streams.
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Waste: 4-Iodo-1,3-thiazole-5-carboxylic acid

Physical State?

Solid (Powder)

Pure Compound

Liquid (Solution)

Dissolved

DISPOSAL A:
Solid Halogenated Waste Bin

(Incineration)
Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(MeOH, EtOAc, Water)

DISPOSAL B:
Halogenated Organic Solvent Carboy

(High BTU Incineration)

Check pH.
If < 2, Neutralize with NaHCO3

Contaminates Stream

Treat as Halogenated

Click to download full resolution via product page

Figure 1: Decision logic for segregating 4-Iodo-1,3-thiazole-5-carboxylic acid waste. Note

that even non-halogenated solutions become halogenated waste streams once this compound

is added.
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Regulatory Compliance & Environmental Impact[5]
[6]
EPA/RCRA Classification
Under the US Resource Conservation and Recovery Act (RCRA), this compound is not a

specifically "P" or "U" listed waste. However, it must be characterized by the generator:

Characteristic of Corrosivity (D002): If disposed of as an aqueous solution with pH < 2.

Halogenated Organic Compounds (HOCs): EPA regulations strictly limit the land disposal of

HOCs (Land Disposal Restrictions - LDR).

Destruction Efficiency: The presence of the Iodine-Carbon bond requires incineration at

temperatures >1100°C to ensure complete mineralization and prevent the formation of

volatile organic iodine compounds.

Environmental Fate[6]
Water Solubility: Moderate. Do not dispose of down the drain. If released into waterways, the

acidic nature can harm aquatic life, and the organo-iodine moiety may persist or

bioaccumulate.

Drain Disposal:STRICTLY PROHIBITED. Even if neutralized, the organic backbone remains

a pollutant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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